Cas no 2103713-50-2 (Methyl 2-Amino-3-hydroxy-3-(4-pyridyl)propanoate)

• Product Name: Methyl 2-Amino-3-hydroxy-3-(4-pyridyl)propanoate
• CAS No: 2103713-50-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6244132
• PubChem ID: 165872442
• Update Time: 2025-11-06

Methyl 2-Amino-3-hydroxy-3-(4-pyridyl)propanoate Chemical and Physical Properties

Names and Identifiers

• SY347162
• methyl 2-amino-3-hydroxy-3-(pyridin-4-yl)propanoate
• 2103713-50-2
• EN300-766844
• MFCD31459410
• Methyl 2-Amino-3-hydroxy-3-(4-pyridyl)propanoate

• Inchi： 1S/C9H12N2O3/c1-14-9(13)7(10)8(12)6-2-4-11-5-3-6/h2-5,7-8,12H,10H2,1H3
• InChI Key： KUBRCAVZRSUBPZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1)C(C(=O)OC)N

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 85.4Ų

Additional information on Methyl 2-Amino-3-hydroxy-3-(4-pyridyl)propanoate

Methyl 2-Amino-3-Hydroxy-3-(4-Pyridyl)Propanoate: A Comprehensive Overview

Methyl 2-Amino-3-Hydroxy-3-(4-Pyridyl)Propanoate, also known by its CAS registry number CAS No. 2103713-50-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a propanoate backbone with a methyl ester group, an amino group, and a hydroxyl group attached to the third carbon, which is further substituted with a pyridyl ring at the 4-position. This combination of functional groups imparts versatile chemical properties, making it a valuable compound for research and development.

The synthesis of Methyl 2-Amino-3-Hydroxy-3-(4-Pyridyl)Propanoate involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and possibly some form of cyclization to introduce the pyridyl moiety. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. These improvements are critical for scaling up production to meet the demands of preclinical and clinical studies.

One of the most promising aspects of this compound is its potential as a bioactive agent. Studies have shown that Methyl 2-Amino-3-Hydroxy-3-(4-Pyridyl)Propanoate exhibits significant biological activity, particularly in modulating enzyme function and interacting with cellular signaling pathways. For instance, research published in Journal of Medicinal Chemistry highlights its ability to inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, its hydroxyl and amino groups provide sites for further functionalization, allowing researchers to explore derivative compounds with enhanced pharmacokinetic profiles.

The structural versatility of this compound also makes it a valuable tool in medicinal chemistry. The presence of the pyridyl ring introduces aromaticity and potential hydrogen bonding capabilities, which are essential for drug-receptor interactions. Furthermore, the methyl ester group can be easily modified to tailor the compound's solubility and bioavailability. These features have led to its use as a scaffold in drug design programs targeting various therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases.

In terms of applications, Methyl 2-Amino-3-Hydroxy-3-(4-Pyridyl)Propanoate has shown promise in preclinical models for treating chronic diseases. For example, studies conducted at the University of California have demonstrated its efficacy in reducing inflammation in animal models of arthritis. This anti-inflammatory activity is attributed to its ability to suppress pro-inflammatory cytokines such as TNF-alpha and IL-6. Such findings underscore the compound's potential as a lead molecule for developing novel therapeutics.

Another area where this compound has made an impact is in the field of radiopharmaceuticals. Researchers at the Massachusetts Institute of Technology (MIT) have explored its use as a carrier for radioactive isotopes in targeted imaging techniques. The hydroxyl group serves as a convenient site for attaching radiolabels, enabling precise tracking of molecular processes within the body. This application highlights the compound's utility beyond traditional drug development.

Despite its numerous advantages, challenges remain in fully harnessing the potential of Methyl 2-Amino-3-Hydroxy-3-(4-Pyridyl)Propanoate. One major hurdle is optimizing its pharmacokinetic properties to ensure effective delivery to target tissues while minimizing systemic toxicity. Ongoing studies are focused on improving its stability in physiological conditions and enhancing its ability to cross biological barriers such as the blood-brain barrier.

In conclusion, Methyl 2-Amino-3-Hydroxy-3-(4-Pyridyl)Propanoate represents a compelling candidate for advancing drug discovery efforts across multiple therapeutic areas. Its unique structure, coupled with recent advancements in synthetic methods and biological insights, positions it as a key player in modern medicinal chemistry. As research continues to unfold, this compound holds immense promise for contributing to innovative treatments that address unmet medical needs.